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Compound of Interest

Compound Name: Isonicotinic Acid

Cat. No.: B3419969

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of isonicotinic
acid in a range of common organic solvents. Understanding the solubility of this important
compound, a key building block in many pharmaceutical products, is critical for process
development, formulation, and drug delivery. This document compiles quantitative solubility
data, details common experimental methodologies for its determination, and provides visual
representations of experimental workflows and the physicochemical principles governing
solubility.

Quantitative Solubility Data

The solubility of isonicotinic acid has been experimentally determined in various organic
solvents across a range of temperatures. The following tables summarize the mole fraction
solubility (x) and, where available, the solubility in grams per 100g of solvent.

Table 1: Solubility of Isonicotinic Acid in Alcohols
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Mole Fraction

Solvent Temperature (K) . Reference
Solubility (x)

Methanol 298.15 0.0257 [1]

313.15 0.0463 [1]

328.15 0.0789 [1]

Ethanol 298.15 0.0151 [1]

313.15 0.0271 [1]

328.15 0.0458 [1]

1-Propanol 298.15 0.0093 [1]

313.15 0.0166 [1]

328.15 0.0279 [1]

2-Propanol 298.15 0.0108 [1]

313.15 0.0191 [1]

328.15 0.0318 [1]

1,2-Propanediol 298.15 0.0381 [1]

313.15 0.0632 [1]

328.15 0.0995 [1]

Butan-2-ol 298.2 0.00768 [2]

Pentan-1-ol 298.2 0.00483 [2]

Table 2: Solubility of Isonicotinic Acid in Other Organic Solvents

Solvent Temperature (K) Mole I-:r-action Reference
Solubility (x)

Propanone 298.2 0.00465 [2]

Tetrahydrofuran 298.2 0.00136 [2]
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Experimental Protocols

The determination of isonicotinic acid solubility is primarily achieved through established
methods such as the shake-flask method and dynamic (synthetic) methods. These approaches
are designed to ensure that a state of equilibrium is reached between the solid solute and the
solvent.

Key Experimental Method: Isothermal Shake-Flask
Method

The isothermal shake-flask method is a reliable and widely used technique for determining
equilibrium solubility.[3]

1. Materials and Equipment:

 Isonicotinic acid (high purity)

o Selected organic solvent (analytical grade or higher)

e Thermostatically controlled shaker or water bath

e Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
o UV-Vis spectrophotometer

e Volumetric flasks and pipettes

2. Procedure:

o Preparation of Supersaturated Solutions: An excess amount of isonicotinic acid is added to
a known volume or mass of the organic solvent in a sealed container (e.g., a screw-cap vial
or flask). This ensures that the solution will be saturated at the desired temperature.

o Equilibration: The containers are placed in a thermostatically controlled shaker or water bath
set to the desired temperature. The mixtures are agitated for a sufficient period (typically 24-
72 hours) to ensure that equilibrium is reached.[3] The system is visually inspected to
confirm that excess solid remains.
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e Phase Separation: After equilibration, the agitation is stopped, and the samples are allowed
to stand undisturbed for a period to allow the undissolved solid to settle. A clear aliquot of the
supernatant is then carefully withdrawn and immediately filtered to remove any suspended
solid particles. Syringe filters with a pore size of 0.45 pm or smaller are commonly used.

¢ Quantification: The concentration of isonicotinic acid in the clear, saturated filtrate is
determined using a suitable analytical technique. UV-Vis spectrophotometry is a common
method. A calibration curve is first prepared by measuring the absorbance of a series of
standard solutions of isonicotinic acid of known concentrations in the same solvent. The
absorbance of the saturated filtrate is then measured, and its concentration is determined
from the calibration curve.

o Data Reporting: The solubility is typically reported in terms of mole fraction, molarity (mol/L),
or mass of solute per mass or volume of solvent (e.g., g/100g solvent).

Dynamic (Synthetic) Method

In the dynamic or synthetic method, a solid solute is added to a known amount of solvent, and
the temperature is slowly increased until all the solid dissolves. The temperature at which the
last solid particle disappears is recorded as the saturation temperature for that specific
composition. This method is particularly useful for generating solubility data over a range of

temperatures.[4]

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the typical workflow for determining the solubility of
isonicotinic acid using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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